N-[(3-Ethylphenyl)methyl]-N-(5-oxaspiro[3.5]nonan-8-yl)prop-2-enamide

• IUPAC Name: N-[(3-ethylphenyl)methyl]-N-(5-oxaspiro[3.5]nonan-8-yl)prop-2-enamide
• InChI: InChI=1S/C20H27NO2/c1-3-16-7-5-8-17(13-16)15-21(19(22)4-2)18-9-12-23-20(14-18)10-6-11-20/h4-5,7-8,13,18H,2-3,6,9-12,14-15H2,1H3
• InChI Key: BQQPDKKLHKNHGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)CN(C2CCOC3(C2)CCC3)C(=O)C=C
• Molecular Formula: C20H27NO2
• Molecular Weight: 313.4 g/mol

Description

N-[(3-Ethylphenyl)methyl]-N-(5-oxaspiro[3.5]nonan-8-yl)prop-2-enamide, commonly known as ENPP, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

ENPP exerts its pharmacological effects by modulating various molecular targets, including enzymes and receptors. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory process. Additionally, it has been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
ENPP has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, anticancer, and neuroprotective effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and to induce apoptosis in cancer cells. Additionally, it has been shown to protect against neurotoxicity and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

ENPP has several advantages for lab experiments, including its high potency and selectivity, as well as its ability to modulate multiple molecular targets. However, it also has some limitations, including its poor solubility and stability, which can affect its bioavailability and pharmacokinetics.

Future Directions

ENPP has several potential future directions, including its further optimization for drug development, its application in combination therapy for various diseases, and its use as a research tool for studying various molecular targets. Additionally, its potential application in the field of agriculture and food science, as a natural preservative and antioxidant, is also an area of interest.

Synthesis Methods

ENPP can be synthesized through a multistep process involving the reaction of 3-ethylbenzaldehyde with 2-bromoacetophenone, followed by cyclization with 1,5-dibromopentane, and then reaction with propargylamine. The final product is obtained through the reaction of the intermediate with acryloyl chloride.

Scientific Research Applications

ENPP has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuropharmacology. It has been shown to exhibit promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.